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Foreword

1,6-Dioxacycloheptadecan-7-one, a macrocyclic lactone, represents a molecule of interest at
the intersection of materials science, fragrance chemistry, and pharmaceutical research. While
extensively utilized in the fragrance industry under various synonyms, its potential as a
versatile building block and intermediate in the synthesis of more complex molecules warrants
a deeper exploration by the scientific and drug development communities. This guide provides
a comprehensive overview of its chemical identity, synthesis, and known applications, with a
forward look toward its potential in pharmaceutical research and development.

Chemical Identity and Synonyms

1,6-Dioxacycloheptadecan-7-one is a 17-membered macrocyclic lactone containing two
oxygen atoms within the ring. Its systematic IUPAC name is 1,6-Dioxacycloheptadecan-7-
one, and it is registered under the CAS number 6707-60-4.[1][2][3][4]
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Due to its widespread use as a synthetic musk, it is known by a variety of synonyms and trade
names, the most common of which is Cervolide.[1][2][3][4][5] Understanding these alternative

names is crucial when navigating commercial and scientific literature.

Table 1: Synonyms and Identifiers for 1,6-Dioxacycloheptadecan-7-one

Identifier Type Identifier

IUPAC Name 1,6-Dioxacycloheptadecan-7-one
CAS Number 6707-60-4

Molecular Formula C15H2803

Molecular Weight 256.38 g/mol

Cervolide, Hibiscolide, Musk 781, 12-
Oxahexadecan-16-olide, 12-Oxa-1,16-
hexadecanolide, 16-Hydroxy-12-

Common Synonyms ] ]
oxahexadecanoic acid omega-lactone,
Undecanoic acid, 11-(4-hydroxybutoxy)-, o-

lactone

Physicochemical Properties

1,6-Dioxacycloheptadecan-7-one is a colorless liquid with a characteristic musk odor, often
described as having fruity and woody undertones.[6] Its physical and chemical properties are
summarized in the table below.

Table 2: Physicochemical Properties of 1,6-Dioxacycloheptadecan-7-one
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Property Value Source
Appearance Colorless liquid [2]
Boiling Point 300 °C [2]
_ >93.3 °C (>200.0 °F) Closed
Flash Point [7]
Cup
Density 0.98 g/cm?3 [2]
Refractive Index 1.463 - 1.468 @ 20°C [2]

- Insoluble in water; soluble in
Solubility _ [8]
ethanol and organic solvents.

Synthesis of 1,6-Dioxacycloheptadecan-7-one: A
Methodological Overview

The synthesis of macrocyclic lactones such as 1,6-Dioxacycloheptadecan-7-one often
involves multi-step processes. A commonly cited method involves the reaction of a long-chain
haloester with a diol, followed by cyclization.[5]

A known synthetic route for 1,6-Dioxacycloheptadecan-7-one proceeds via the following
conceptual steps:

» Alkylation: Reaction of methyl 11-bromoundecanoate with the monosodium salt of 1,4-
butanediol. This step introduces the second oxygen atom that will become part of the
macrocyclic ring.

» Polyesterification: The resulting hydroxy ester, methyl 16-hydroxy-12-oxapalmitate, is then
condensed to form a polyester.

o Depolymerization: The polyester is subsequently depolymerized under high temperature and
vacuum to yield the desired macrocyclic lactone, 1,6-Dioxacycloheptadecan-7-one.[5]

This process is an example of a high-dilution cyclization, where the formation of the
intramolecular cyclic product is favored over intermolecular polymerization.
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Experimental Protocol: Conceptual Synthesis

The following is a conceptual, non-validated protocol based on the described synthetic strategy.
Researchers should consult peer-reviewed literature for detailed, optimized, and validated
experimental conditions.

Step 1: Synthesis of Methyl 16-hydroxy-12-oxapalmitate

In a suitable reaction vessel equipped with a stirrer and under an inert atmosphere, dissolve
1,4-butanediol in a suitable anhydrous solvent (e.g., THF).

Add sodium hydride portion-wise at a controlled temperature to form the monosodium salt of
1,4-butanediol.

Slowly add a solution of methyl 11-bromoundecanoate in the same solvent to the reaction
mixture.

Heat the reaction mixture under reflux until the reaction is complete, as monitored by an
appropriate technique (e.g., TLC or GC).

After completion, cool the reaction mixture and quench with a suitable reagent (e.g., water or
a saturated ammonium chloride solution).

Extract the product with an organic solvent, wash the organic layer, dry it over an anhydrous
salt (e.g., sodium sulfate), and concentrate it under reduced pressure to obtain the crude
product.

Purify the crude product by a suitable method (e.g., column chromatography) to yield pure
methyl 16-hydroxy-12-oxapalmitate.

Step 2: Polyesterification

o Combine the purified methyl 16-hydroxy-12-oxapalmitate with a suitable transesterification
catalyst in a reaction vessel equipped for distillation.

o Heat the mixture under reduced pressure to drive the removal of methanol and promote the
formation of the polyester.
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Step 3: Depolymerization and Cyclization

e Heat the polyester at a high temperature under a high vacuum in the presence of a
depolymerization catalyst.

e The volatile macrocyclic lactone, 1,6-Dioxacycloheptadecan-7-one, will distill from the
reaction mixture and can be collected.

» Further purification of the collected distillate may be necessary to obtain the final product of
high purity.

Caption: Conceptual workflow for the synthesis of 1,6-Dioxacycloheptadecan-7-one.

Applications in Research and Drug Development

While the primary commercial application of 1,6-Dioxacycloheptadecan-7-one is in the
fragrance industry, its chemical structure as a macrocyclic lactone opens avenues for its use in
pharmaceutical research and drug development.

As a Pharmaceutical Intermediate and Building Block

The term "pharmaceutical intermediates” is broadly applied to chemical compounds that are
used in the synthesis of active pharmaceutical ingredients (APIs).[9] 1,6-
Dioxacycloheptadecan-7-one, with its functional groups (an ester and two ether linkages) and
a macrocyclic scaffold, can potentially serve as a starting material or a key intermediate in the
synthesis of more complex molecules with biological activity. The lactone can be hydrolyzed to
the corresponding hydroxy acid, and the ether linkages provide points for potential
modification.

The Broader Context: Macrocyclic Lactones in
Pharmacology

The class of macrocyclic lactones has a significant history in medicine, particularly as
anthelmintic agents.[10][11][12] Compounds like ivermectin and moxidectin are well-known
examples.[13] Their mechanism of action often involves targeting glutamate-gated chloride
channels in invertebrates, leading to paralysis and death of the parasite.[10][11][12]
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While 1,6-Dioxacycloheptadecan-7-one is a synthetic molecule and structurally simpler than
the naturally derived anthelmintic macrocyclic lactones, its core structure is of a class of
compounds with proven biological activity. This suggests that derivatives of 1,6-
Dioxacycloheptadecan-7-one could be synthesized and screened for various biological
activities.

Potential Biological Activities of Synthetic Musks

It is important to note that some synthetic musks have been investigated for their potential to
act as endocrine disruptors.[14][15] Studies have shown that certain synthetic musk
compounds can interact with hormone receptors and may affect the growth of hormone-
responsive cells in vitro.[14] While these studies often focus on other classes of synthetic
musks (nitro-musks and polycyclic musks), any research into the biological effects of 1,6-
Dioxacycloheptadecan-7-one should consider a thorough toxicological and pharmacological
evaluation.

The general pharmacological properties of natural musk have been studied, revealing effects
such as inhibition of acetic acid-induced writhing and anti-inflammatory effects.[16] However,
these effects were not observed with muscone, a primary constituent of natural musk,
suggesting that other components are responsible for these activities.[16]

Analytical Characterization

For researchers working with 1,6-Dioxacycloheptadecan-7-one, proper analytical
characterization is essential. Standard techniques include Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS). While a publicly available, fully assigned spectrum
for this specific compound is not readily available in the searched literature, typical chemical
shifts for similar structures can be inferred.

» 'H NMR Spectroscopy: Protons adjacent to the ester and ether functionalities would be
expected to show characteristic downfield shifts. The long methylene chains would likely
appear as a complex multiplet in the upfield region of the spectrum.

e 13C NMR Spectroscopy: The carbonyl carbon of the lactone would be the most downfield
signal. Carbons adjacent to the oxygen atoms of the ether and ester groups would also be
deshielded and appear at characteristic chemical shifts.
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e Mass Spectrometry: The molecular ion peak corresponding to the compound's molecular
weight (256.38 g/mol ) would be expected, along with characteristic fragmentation patterns
resulting from the loss of alkyl chains and cleavage of the ester and ether linkages.

Safety and Handling

According to available safety data sheets, 1,6-Dioxacycloheptadecan-7-one is reported to
cause mild skin irritation.[7] It is recommended to observe good industrial hygiene practices,
including wearing suitable protective clothing and avoiding contact with skin and eyes.[8] In

case of skin irritation, medical advice should be sought.[7] The compound should be stored

away from incompatible materials.[7]

Future Perspectives

1,6-Dioxacycloheptadecan-7-one is a well-established molecule in the fragrance industry. For
the research and drug development community, its value may lie in its potential as a readily
available, structurally interesting macrocyclic building block. Future research could focus on:

o Derivative Synthesis: Creating libraries of derivatives by modifying the lactone and ether
functionalities to explore a wider range of chemical space and potential biological activities.

» Biological Screening: Screening 1,6-Dioxacycloheptadecan-7-one and its derivatives
against various biological targets, including those relevant to parasitic diseases,
inflammation, and cancer.

o Material Science Applications: Investigating its use in the development of novel polymers
and materials, leveraging its macrocyclic structure.

The journey of a molecule from one scientific discipline to another can often lead to unexpected
and valuable discoveries. A deeper investigation into the properties and potential of 1,6-
Dioxacycloheptadecan-7-one beyond its current applications is a promising area for future
research.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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